Cas no 18916-43-3 (1H-Benzimidazole,3-oxide)

• Product Name: 1H-Benzimidazole,3-oxide
• CAS No: 18916-43-3
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 123249
• PubChem ID: 576479
• Update Time: 2025-04-18

1H-Benzimidazole,3-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,3-oxide
• 1H-Benzimidazole,3-oxide(9CI)
• Benzoimidazol-1-ol
• DTXSID40341883
• AKOS024400769
• 1H-1,3-Benzodiazol-3-ium-3-olate
• SCHEMBL222667
• 18916-43-3
• SCHEMBL11220
• IRSPCJLMPFDMGD-UHFFFAOYSA-N
• 1-hydroxybenzimidazole
• 59118-51-3
• benzimidazole N-oxide
• 1H-Benzo[d]imidazol-1-ol

• Inchi： 1S/C7H6N2O/c10-9-5-8-6-3-1-2-4-7(6)9/h1-5,10H
• InChI Key： IRSPCJLMPFDMGD-UHFFFAOYSA-N
• SMILES： ON1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 133.04025
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 35.86